Cas no 2680857-00-3 (benzyl N-[(4-sulfanylphenyl)methyl]carbamate)

Benzyl N-[(4-sulfanylphenyl)methyl]carbamate is a specialized carbamate derivative featuring a sulfanylphenyl functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive thiol moiety, which enables selective conjugation and derivatization. The benzyl carbamate group provides stability while allowing controlled deprotection under mild conditions. Its structure makes it a valuable intermediate for constructing peptidomimetics, prodrugs, or thiol-containing scaffolds. The compound’s well-defined reactivity profile facilitates applications in medicinal chemistry, particularly in targeted drug design and bioconjugation strategies. Proper handling under inert conditions is recommended due to the thiol group’s sensitivity to oxidation.
benzyl N-[(4-sulfanylphenyl)methyl]carbamate structure
2680857-00-3 structure
Product Name:benzyl N-[(4-sulfanylphenyl)methyl]carbamate
CAS No:2680857-00-3
MF:C15H15NO2S
MW:273.35010266304
CID:6462150
PubChem ID:165911020
Update Time:2025-05-20

benzyl N-[(4-sulfanylphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28284027
    • benzyl N-[(4-sulfanylphenyl)methyl]carbamate
    • 2680857-00-3
    • Inchi: 1S/C15H15NO2S/c17-15(18-11-13-4-2-1-3-5-13)16-10-12-6-8-14(19)9-7-12/h1-9,19H,10-11H2,(H,16,17)
    • InChI Key: GPDWNLWWNUSWEF-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=CC=1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 273.08234989g/mol
  • Monoisotopic Mass: 273.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.3Ų

benzyl N-[(4-sulfanylphenyl)methyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28284027-0.05g
benzyl N-[(4-sulfanylphenyl)methyl]carbamate
2680857-00-3 95.0%
0.05g
$1428.0 2025-03-19
Enamine
EN300-28284027-0.1g
benzyl N-[(4-sulfanylphenyl)methyl]carbamate
2680857-00-3 95.0%
0.1g
$1496.0 2025-03-19
Enamine
EN300-28284027-0.25g
benzyl N-[(4-sulfanylphenyl)methyl]carbamate
2680857-00-3 95.0%
0.25g
$1564.0 2025-03-19
Enamine
EN300-28284027-0.5g
benzyl N-[(4-sulfanylphenyl)methyl]carbamate
2680857-00-3 95.0%
0.5g
$1632.0 2025-03-19
Enamine
EN300-28284027-1.0g
benzyl N-[(4-sulfanylphenyl)methyl]carbamate
2680857-00-3 95.0%
1.0g
$1701.0 2025-03-19
Enamine
EN300-28284027-2.5g
benzyl N-[(4-sulfanylphenyl)methyl]carbamate
2680857-00-3 95.0%
2.5g
$3332.0 2025-03-19
Enamine
EN300-28284027-5.0g
benzyl N-[(4-sulfanylphenyl)methyl]carbamate
2680857-00-3 95.0%
5.0g
$4930.0 2025-03-19
Enamine
EN300-28284027-10.0g
benzyl N-[(4-sulfanylphenyl)methyl]carbamate
2680857-00-3 95.0%
10.0g
$7312.0 2025-03-19

Additional information on benzyl N-[(4-sulfanylphenyl)methyl]carbamate

Introduction to Benzyl N-[(4-sulfanylphenyl)methyl]carbamate (CAS No. 2680857-00-3)

Benzyl N-[(4-sulfanylphenyl)methyl]carbamate, a compound with the chemical identifier CAS No. 2680857-00-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzyl group and a carbamate moiety linked to a 4-sulfanylphenyl moiety imparts distinct chemical properties that make it a promising candidate for further investigation.

The structural composition of Benzyl N-[(4-sulfanylphenyl)methyl]carbamate is highly intriguing from a chemical perspective. The benzyl group, known for its stability and versatility in organic synthesis, contributes to the compound's overall reactivity and solubility. Meanwhile, the carbamate functional group introduces a polar nature, enhancing its interaction with biological targets. The 4-sulfanylphenyl moiety further enriches the compound's pharmacophoric features, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in sulfanylphenyl derivatives due to their demonstrated biological activity. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The incorporation of the sulfanyl group into the phenyl ring enhances the compound's ability to interact with biological receptors, thereby modulating cellular processes. This has led to extensive research into sulfanylphenyl-based molecules as potential drug candidates.

Benzyl N-[(4-sulfanylphenyl)methyl]carbamate has been the subject of several studies aimed at elucidating its pharmacological properties. Preliminary research suggests that this compound exhibits notable inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, studies have indicated that it may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its interaction with specific receptors has been explored, revealing potential applications in treating neurological disorders.

The synthesis of Benzyl N-[(4-sulfanylphenyl)methyl]carbamate involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 4-thiophenol derivatives, which are then coupled with benzoyl chloride to form benzoyl thioethers. Subsequent reactions include carbamylation and methylation steps to introduce the carbamate and benzyl groups, respectively. Each step is meticulously optimized to ensure high yield and purity, reflecting the stringent requirements of pharmaceutical manufacturing.

The pharmacokinetic profile of Benzyl N-[(4-sulfanylphenyl)methyl]carbamate is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics make it a promising candidate for further development into an oral therapeutic agent.

From an industrial perspective, the production of Benzyl N-[(4-sulfanylphenyl)methyl]carbamate on an industrial scale presents unique challenges. Scaling up synthetic processes while maintaining consistency in quality and yield requires sophisticated manufacturing techniques and rigorous quality control measures. Pharmaceutical companies investing in this compound must navigate complex regulatory requirements to ensure compliance with safety and efficacy standards set by global health authorities.

The future prospects for Benzyl N-[(4-sulfanylphenyl)methyl]carbamate are promising, given its diverse range of potential applications. Ongoing research is focused on refining its synthetic pathways to improve yield and reduce costs. Additionally, efforts are underway to explore its efficacy in treating various diseases by modifying its molecular structure to enhance specific pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into viable therapeutic agents.

In conclusion, Benzyl N-[(4-sulfanylphenyl)methyl]carbamate represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a benzyl group, carbamate moiety, and 4-sulfanylphenyl moiety makes it a versatile scaffold for designing novel drug candidates. With continued research and development, this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD